Cas no 2228479-78-3 (4,4-dimethoxy-3-methylidenebutan-1-amine)

• Product Name: 4,4-dimethoxy-3-methylidenebutan-1-amine
• CAS No: 2228479-78-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5897152
• PubChem ID: 165784525
• Update Time: 2025-09-28

4,4-dimethoxy-3-methylidenebutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethoxy-3-methylidenebutan-1-amine
• 2228479-78-3
• EN300-1736660

• Inchi： 1S/C7H15NO2/c1-6(4-5-8)7(9-2)10-3/h7H,1,4-5,8H2,2-3H3
• InChI Key： VFJBSOBNEGEYLV-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)CCN)OC

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 4,4-dimethoxy-3-methylidenebutan-1-amine

4,4-Dimethoxy-3-Methylidenebutan-1-Amine: A Comprehensive Overview

The compound 4,4-dimethoxy-3-methylidenebutan-1-amine (CAS No. 2228479-78-3) is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a butanamine backbone with dimethoxy groups at the 4-position and a methylidene group at the 3-position. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the versatility of 4,4-dimethoxy-3-methylidenebutan-1-amine in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions and condensation reactions, has made it a valuable intermediate in the synthesis of complex molecules. For instance, researchers have utilized this compound to construct bioactive compounds with potential applications in drug discovery. The dimethoxy groups at the 4-position are particularly reactive, enabling selective modifications that can lead to diverse chemical products.

In addition to its role in organic synthesis, 4,4-dimethoxy-3-methylidenebutan-1-amine has shown promise in polymer chemistry. The methylidene group at the 3-position allows for the formation of stable carbon-carbon bonds, which can be exploited in the development of novel polymers with tailored properties. Recent advancements in polymerization techniques have further enhanced its utility in this domain, paving the way for innovative materials with applications in electronics and biotechnology.

The synthesis of 4,4-dimethoxy-3-methylidenebutan-1-amine involves a multi-step process that combines traditional organic chemistry methods with modern catalytic techniques. Key steps include the alkylation of an amine precursor followed by oxidation and methylation reactions to introduce the dimethoxy groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications.

From a structural standpoint, 4,4-dimethoxy-3-methylidenebutan-1-amine exhibits interesting stereochemical properties due to the presence of chiral centers. This has led to investigations into its enantioselective synthesis and its potential use in asymmetric catalysis. Recent breakthroughs in asymmetric synthesis have demonstrated that this compound can serve as a chiral auxiliary or ligand in catalytic systems, offering new avenues for enantioselective reactions.

The biological activity of 4,4-dimethoxy-3-methylidenebutan-1-amine has also been a topic of interest. Preliminary studies suggest that it may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for further exploration in oncology research. Additionally, its ability to interact with biological membranes has opened up possibilities for its use in drug delivery systems.

In conclusion, 4,4-dimethoxy-3-methylidenebutan-amine (CAS No. 2228479-78-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel chemicals and materials. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.